Tert-butyl 2-[[4-[(prop-2-enoylamino)methyl]benzoyl]amino]acetate

• IUPAC Name: tert-butyl 2-[[4-[(prop-2-enoylamino)methyl]benzoyl]amino]acetate
• InChI: InChI=1S/C17H22N2O4/c1-5-14(20)18-10-12-6-8-13(9-7-12)16(22)19-11-15(21)23-17(2,3)4/h5-9H,1,10-11H2,2-4H3,(H,18,20)(H,19,22)
• InChI Key: NYPYJMXCJBEWSP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)CNC(=O)C1=CC=C(C=C1)CNC(=O)C=C
• Molecular Formula: C17H22N2O4
• Molecular Weight: 318.4 g/mol

Description

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups and their arrangement. The tert-butyl group might be involved in elimination reactions, while the acetate group might participate in esterification or hydrolysis reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be determined by its molecular structure. For example, it might have a certain solubility in water or organic solvents, a specific melting point and boiling point, and specific reactivities with other chemicals.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. For example, if it’s a volatile organic compound, it might pose a risk of fire or explosion. It might also pose health risks if ingested, inhaled, or contacted with skin.